Cas no 2306275-61-4 (spiro[3.3]heptan-2-ylhydrazine;dihydrochloride)

• Product Name: spiro[3.3]heptan-2-ylhydrazine;dihydrochloride
• CAS No: 2306275-61-4
• MF: C₇H₁₅ClN₂
• MW: 162.660400629044
• CID: 5107693
• Update Time: 2026-03-03

spiro[3.3]heptan-2-ylhydrazine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• Hydrazine, spiro[3.3]hept-2-yl-, hydrochloride (1:2)
• spiro[3.3]heptan-2-ylhydrazine;dihydrochloride

• Inchi： 1S/C7H14N2.ClH/c8-9-6-4-7(5-6)2-1-3-7;/h6,9H,1-5,8H2;1H
• InChI Key： NSLPFQXHVZFMGV-UHFFFAOYSA-N
• SMILES： N(C1CC2(CCC2)C1)N.Cl

Additional information on spiro[3.3]heptan-2-ylhydrazine;dihydrochloride

Exploring the Versatile Applications of spiro[3.3]heptan-2-ylhydrazine;dihydrochloride (CAS No. 2306275-61-4) in Modern Chemistry

Spiro[3.3]heptan-2-ylhydrazine;dihydrochloride (CAS No. 2306275-61-4) is a unique and highly specialized chemical compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound, characterized by its spirocyclic structure, offers a wide range of applications, particularly in the synthesis of novel drug candidates and advanced materials. The spiro[3.3]heptane core provides exceptional rigidity and stereochemical control, making it an invaluable building block for researchers.

The hydrazine functional group in spiro[3.3]heptan-2-ylhydrazine;dihydrochloride (CAS No. 2306275-61-4) is particularly noteworthy, as it enables the formation of hydrazones and other derivatives that are pivotal in medicinal chemistry. Recent studies have highlighted its potential in the development of enzyme inhibitors and receptor modulators, which are critical in addressing diseases such as cancer and neurodegenerative disorders. The dihydrochloride salt form enhances the compound's solubility and stability, facilitating its use in various experimental protocols.

One of the most exciting aspects of spiro[3.3]heptan-2-ylhydrazine;dihydrochloride (CAS No. 2306275-61-4) is its role in the burgeoning field of click chemistry. Researchers are increasingly leveraging its reactive hydrazine moiety to create complex molecular architectures with high precision. This aligns with the growing demand for green chemistry solutions, as the compound can participate in efficient, atom-economical reactions that minimize waste and energy consumption.

In the context of drug discovery, spiro[3.3]heptan-2-ylhydrazine;dihydrochloride (CAS No. 2306275-61-4) has shown promise in the design of small-molecule therapeutics. Its spirocyclic framework imparts three-dimensional diversity, which is highly sought after in the quest for bioactive compounds with improved pharmacokinetic properties. The compound's ability to serve as a scaffold for fragment-based drug design further underscores its utility in modern pharmacology.

Beyond pharmaceuticals, spiro[3.3]heptan-2-ylhydrazine;dihydrochloride (CAS No. 2306275-61-4) is also being explored in materials science. Its unique structural features make it a candidate for the development of advanced polymers and supramolecular assemblies. These applications are particularly relevant in the context of sustainable materials, as researchers seek eco-friendly alternatives to traditional synthetic polymers.

The synthesis and characterization of spiro[3.3]heptan-2-ylhydrazine;dihydrochloride (CAS No. 2306275-61-4) require meticulous attention to detail. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to ensure the compound's purity and structural integrity. These analytical methods are essential for meeting the stringent quality standards demanded by both academic and industrial researchers.

As the scientific community continues to uncover the potential of spiro[3.3]heptan-2-ylhydrazine;dihydrochloride (CAS No. 2306275-61-4), its relevance in cutting-edge research is expected to grow. Whether in the realm of drug development, materials science, or chemical biology, this compound exemplifies the innovative spirit driving modern chemistry forward. Its versatility and unique properties make it a valuable asset for researchers aiming to push the boundaries of scientific discovery.

In conclusion, spiro[3.3]heptan-2-ylhydrazine;dihydrochloride (CAS No. 2306275-61-4) stands as a testament to the ingenuity of contemporary chemical synthesis. Its multifaceted applications, from pharmaceuticals to advanced materials, highlight its significance in addressing some of the most pressing challenges in science and technology. As research progresses, this compound is poised to play an increasingly pivotal role in shaping the future of chemistry and its allied disciplines.